![molecular formula C8H10BNO3S B8344009 {4-[(2-Amino-2-oxoethyl)thio]phenyl}boronic acid](/img/structure/B8344009.png)
{4-[(2-Amino-2-oxoethyl)thio]phenyl}boronic acid
Cat. No. B8344009
M. Wt: 211.05 g/mol
InChI Key: KFDLRSMHWINOFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08101634B2
Procedure details
A mixture of 4-mercaptophenylboronic acid (1.0 g, 90%, 5.84 mmol), 2-bromoacetamide (1.8 g, 13 mmol) and K2CO3 (2.70 g, 19.5 mmol) in CH3CN (20 mL) was stirred at ambient temperature overnight. After CH3CN was removed, water was added to the residue, and the solid was collected via filtration and washed with water to give 0.6 g (49%) of {4-[(2-amino-2-oxoethyl)thio]phenyl}boronic acid as a white solid. The boronic acid was used without further purification. 1H NMR (400 MHz, DMSO-d6): δ 8.00 (s, 2H), 7.68 (d, 2H, J=8.2 Hz), 7.55 (bs, 1H), 7.24 (d, 2H, J=8.2 Hz), 7.15 (bs, 1H), 3.61 (s, 2H); LRMS (APCI), m/z 210 (M−H).
Yield
49%
Identifiers
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REACTION_CXSMILES
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[SH:1][C:2]1[CH:7]=[CH:6][C:5]([B:8]([OH:10])[OH:9])=[CH:4][CH:3]=1.Br[CH2:12][C:13]([NH2:15])=[O:14].C([O-])([O-])=O.[K+].[K+]>CC#N>[NH2:15][C:13](=[O:14])[CH2:12][S:1][C:2]1[CH:7]=[CH:6][C:5]([B:8]([OH:10])[OH:9])=[CH:4][CH:3]=1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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1 g
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Type
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reactant
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Smiles
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SC1=CC=C(C=C1)B(O)O
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Name
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Quantity
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1.8 g
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Type
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reactant
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Smiles
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BrCC(=O)N
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Name
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Quantity
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2.7 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CC#N
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was stirred at ambient temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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After CH3CN was removed
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ADDITION
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Type
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ADDITION
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Details
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water was added to the residue
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FILTRATION
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Type
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FILTRATION
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Details
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the solid was collected via filtration
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WASH
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Type
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WASH
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Details
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washed with water
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
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NC(CSC1=CC=C(C=C1)B(O)O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.6 g | |
| YIELD: PERCENTYIELD | 49% | |
| YIELD: CALCULATEDPERCENTYIELD | 48.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
